![molecular formula C6H12ClF2NO2 B2944629 Methyl 2-amino-4,4-difluoropentanoate;hydrochloride CAS No. 2243509-31-9](/img/structure/B2944629.png)
Methyl 2-amino-4,4-difluoropentanoate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-amino-4,4-difluoropentanoate hydrochloride” is a chemical compound with the CAS Number: 2243509-31-9 . It has a molecular weight of 203.62 . The compound is typically stored at 4 degrees Celsius and is usually available in powder form .
Molecular Structure Analysis
The InChI Code for “Methyl 2-amino-4,4-difluoropentanoate hydrochloride” is 1S/C6H11F2NO2.ClH/c1-6(7,8)3-4(9)5(10)11-2;/h4H,3,9H2,1-2H3;1H . This indicates the molecular structure of the compound. It contains a total of 21 bonds, including 10 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 ester (aliphatic), and 1 primary amine (aliphatic) .Physical And Chemical Properties Analysis
“Methyl 2-amino-4,4-difluoropentanoate hydrochloride” is a powder that is stored at 4 degrees Celsius . It has a molecular weight of 203.62 .Scientific Research Applications
Molecular Docking and Structural Analysis
- Spectroscopic and structural investigations have been conducted on derivatives of butanoic acid, highlighting their potential in biological activities and pharmacological importance. The study utilized molecular docking to reveal that these compounds could inhibit Placenta growth factor (PIGF-1), suggesting their potential in medicinal applications (Vanasundari et al., 2018).
Synthesis of Fluorinated Amino Acids
- Research focused on the stereoselective syntheses of fluorinated amino acids, such as (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, from 4,4,4-trifluoro-3-methylbutanoic acid. These compounds were synthesized through a series of reactions, including chiral oxazoline formation and oxidative rearrangement, highlighting the significance of such fluorinated compounds in medicinal chemistry (Pigza et al., 2009).
Nonlinear Optical Materials
- The dipole moment and first hyperpolarizabilities of certain compounds indicate their potential as good candidates for nonlinear optical materials. This is based on theoretical studies, including natural bond orbital (NBO) analysis and density functional theory (DFT) calculations, which provide insights into the reactivity and stability of these molecules (Vanasundari et al., 2018).
Pharmaceutical Applications
- Several studies have synthesized and characterized novel compounds for potential pharmaceutical applications. For example, the synthesis of glufosinate, an herbicide, from specific precursors via hydroformylation–amidocarbonylation, showcases the versatility of chemical synthesis in creating compounds with significant biological activities (Sakakura et al., 1991).
Spectroscopic and Diffractometric Studies
- Polymorphism in pharmaceutical compounds is a critical aspect of drug development, affecting the drug's stability, solubility, and bioavailability. Studies using spectroscopic and diffractometric techniques have been conducted to characterize polymorphic forms of investigational pharmaceutical compounds, providing valuable information for the development and formulation of drugs (Vogt et al., 2013).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Future Directions
Properties
IUPAC Name |
methyl 2-amino-4,4-difluoropentanoate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2NO2.ClH/c1-6(7,8)3-4(9)5(10)11-2;/h4H,3,9H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFEAEMABDOXHOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C(=O)OC)N)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.